2-(1,3-benzoxazol-2-ylsulfanyl)-1-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}ethan-1-one

• IUPAC Name: 2-(1,3-benzoxazol-2-ylsulfanyl)-1-(6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)ethanone
• InChI: InChI=1S/C15H14N4O2S/c20-14(18-7-8-19-11(9-18)5-6-16-19)10-22-15-17-12-3-1-2-4-13(12)21-15/h1-6H,7-10H2
• InChI Key: FQHLAIFYCUGQNC-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=CC=N2)CN1C(=O)CSC3=NC4=CC=CC=C4O3
• Molecular Formula: C15H14N4O2S
• Molecular Weight: 314.4 g/mol
• CAS No.: 2034398-92-8

Description

2-(1,3-benzoxazol-2-ylsulfanyl)-1-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}ethan-1-one is a useful research compound. Its molecular formula is C15H14N4O2S and its molecular weight is 314.36. The purity is usually 95%.
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Scientific Research Applications

Antitubercular Activity

One significant application of derivatives of this compound is in the treatment of tuberculosis. A study by Muralidharan Venugopal, Raja Sundararajan, and Asha Deepti Choppala (2020) describes the synthesis and biological evaluation of a new series of these compounds. The research highlights their potential as powerful anti-mycobacterial agents against Mycobacterium tuberculosis, showcasing enhanced potency through the presence of electron-donating substituents like dimethylamino, hydroxy, and methoxy moieties.

Antimicrobial Activity

Another application area is antimicrobial activity. Durgamma Suram, Sreenivasulu Thatha, Padmavathi Venkatapuram, and Padmaja Adivireddy (2017) synthesized a new class of benzazolyl pyrazoles and tested their activity against various microbes. Their study indicates pronounced antibacterial activity against Klebsiella pneumoniae and significant antifungal activity against Penicillium chrysogenum, pointing towards the utility of these compounds in combating microbial infections.

Synthesis and Structural Studies

The structural aspects and synthesis routes of related compounds offer a glimpse into the chemical versatility and potential for further modifications to enhance biological activity. E. Rajanarendar, P. Venkateshwarlu, S. Ramakrishna, and D. Nagaraju (2015) reported a mild and efficient synthesis method for novel isoxazolyl-benzo[d]pyrazino[2,1-b][1,3]oxazoles, shedding light on the structural diversity and potential applications of these compounds in pharmaceutical chemistry.

Electrochemical Synthesis and Activity

Electrochemical synthesis methods have also been applied to these compounds, offering innovative pathways for their production. Amani and Nematollahi (2012) explored the electrochemical synthesis based on the oxidation of related compounds in the presence of nucleophiles, indicating a versatile approach to generating structurally diverse derivatives with potential biological activities A. Amani, D. Nematollahi, 2012.